N-(4-bromophenyl)-4-(2,4-dimethylphenyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(4-bromophenyl)-4-(2,4-dimethylphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C19H22BrN3S/c1-14-3-8-18(15(2)13-14)22-9-11-23(12-10-22)19(24)21-17-6-4-16(20)5-7-17/h3-8,13H,9-12H2,1-2H3,(H,21,24)
• InChI Key: OGQCFEYOIMKXKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CCN(CC2)C(=S)NC3=CC=C(C=C3)Br)C
• Molecular Formula: C19H22BrN3S
• Molecular Weight: 404.4 g/mol

Description

N-(4-bromophenyl)-4-(2,4-dimethylphenyl)-1-piperazinecarbothioamide, also known as BRL-15572, is a chemical compound that has gained attention in the scientific community for its potential therapeutic applications.

Mechanism of Action

N-(4-bromophenyl)-4-(2,4-dimethylphenyl)-1-piperazinecarbothioamide acts as a selective antagonist of the dopamine D3 receptor, blocking the binding of dopamine to this receptor. This results in a decrease in the activity of the reward and motivation pathways in the brain, which may explain the compound's therapeutic effects in addiction and depression.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. For example, it has been shown to reduce the release of dopamine in the nucleus accumbens, a key brain region involved in reward and motivation. It has also been shown to increase the expression of certain genes involved in synaptic plasticity, which may underlie its antidepressant-like effects.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-bromophenyl)-4-(2,4-dimethylphenyl)-1-piperazinecarbothioamide is its selectivity for the dopamine D3 receptor, which allows for more targeted manipulation of this receptor compared to non-selective compounds. However, one limitation of this compound is its relatively low potency, which may limit its use in certain experiments.

Future Directions

There are a number of directions for future research on N-(4-bromophenyl)-4-(2,4-dimethylphenyl)-1-piperazinecarbothioamide. One area of interest is the compound's potential therapeutic applications in neuropsychiatric disorders such as addiction, depression, and schizophrenia. Additionally, further research is needed to elucidate the precise mechanisms underlying the compound's effects on dopamine signaling and synaptic plasticity. Finally, the development of more potent analogs of this compound may allow for more precise manipulation of the dopamine D3 receptor in future experiments.

Scientific Research Applications

N-(4-bromophenyl)-4-(2,4-dimethylphenyl)-1-piperazinecarbothioamide has been the subject of extensive scientific research due to its potential therapeutic applications. One area of research has focused on the compound's ability to act as a selective antagonist of the dopamine D3 receptor. This receptor is involved in the regulation of reward and motivation pathways in the brain, and is implicated in a number of neuropsychiatric disorders such as addiction, depression, and schizophrenia. This compound has been shown to reduce drug-seeking behavior in animal models of addiction and to have antidepressant-like effects in rodents.